Cas no 1057383-76-2 (5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole)

• Product Name: 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole
• CAS No: 1057383-76-2
• MF: C₁₀H₈BrFN₂
• MW: 255.086324691772
• CID: 1093979
• PubChem ID: 21106853
• Update Time: 2025-10-30

5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole
• 5-bromo-1-[(3-fluorophenyl)methyl]pyrazole
• 1057383-76-2
• SCHEMBL3612699
• AKOS021563940

• Inchi： 1S/C10H8BrFN2/c11-10-4-5-13-14(10)7-8-2-1-3-9(12)6-8/h1-6H,7H2
• InChI Key： HJLAAVAIYWNGCM-UHFFFAOYSA-N
• SMILES： BrC1=CC=NN1CC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 253.98549g/mol
• Monoisotopic Mass: 253.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole

Professional Introduction to Compound with CAS No. 1057383-76-2 and Product Name: 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole

5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole (CAS No. 1057383-76-2) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and its role as a key scaffold in drug discovery. The presence of both bromo and fluoro substituents in its molecular structure enhances its utility as a versatile intermediate in synthetic chemistry, enabling further functionalization and derivatization for the development of novel therapeutic agents.

The 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole molecule exhibits a unique combination of electronic and steric properties due to its substituents. The bromine atom at the 5-position provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. On the other hand, the 3-fluorobenzyl group introduces a fluorine atom, which is known to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole has emerged as a valuable building block in this endeavor. Its pyrazole core is a privileged scaffold that has been extensively studied for its potential in inhibiting enzymes such as kinases, which are often overexpressed in cancer cells. The bromo and fluoro substituents not only facilitate structural diversification but also contribute to the compound's ability to interact with biological targets with high specificity.

One of the most compelling aspects of 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole is its application in the development of antiviral and antibacterial agents. The pyrazole ring is known to exhibit inhibitory activity against various viral proteases and enzymes involved in bacterial metabolism. Researchers have leveraged this compound as a starting point to design derivatives with enhanced efficacy against pathogens. For instance, modifications at the 3-position of the benzyl group have been shown to improve binding affinity to viral protease targets, leading to promising candidates for antiviral therapy.

The pharmaceutical industry has also explored 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole as a precursor for central nervous system (CNS) drugs. The fluorine atom in particular plays a crucial role in enhancing blood-brain barrier penetration, a critical factor for many CNS therapeutics. By incorporating this compound into drug design strategies, chemists have been able to generate novel molecules with improved pharmacokinetic profiles suitable for treating neurological disorders.

Moreover, 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole has found utility in the field of immunomodulation. Pyrazole derivatives have been reported to modulate immune responses by interacting with receptors and enzymes involved in inflammation and immune cell signaling. The structural features of this compound allow for fine-tuning of its immunomodulatory effects, making it a promising candidate for developing immunotherapies against autoimmune diseases and cancer.

The synthetic accessibility of 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole is another factor contributing to its popularity among medicinal chemists. The compound can be readily synthesized through multi-step procedures involving halogenation reactions, cross-coupling techniques, and functional group transformations. These synthetic routes are well-documented and scalable, ensuring that researchers can produce sufficient quantities of the compound for both preclinical studies and industrial applications.

In conclusion, 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole (CAS No. 1057383-76-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad range of biological activities. Its applications span across various therapeutic areas, including oncology, virology, bacteriology, neurology, and immunology. As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-Bromo-1-(3-fluorobenzyl)-1H-pyrazole will undoubtedly play a pivotal role in shaping the future of drug discovery and development.